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Compound of Interest

Compound Name:
(4r)-4-Amino-5-phenylpentanoic

acid

Cat. No.: B11750421

Get Quote

As a Senior Application Scientist, I recognize that handling specialized chiral building blocks

like (4R)-4-Amino-5-phenylpentanoic acid (and its protected derivatives) requires more than

just reading a standard Safety Data Sheet (SDS). It demands a mechanistic understanding of

the chemical's physical properties to ensure both operator safety and experimental integrity.

Widely utilized in peptide synthesis and pharmaceutical drug development[1], this compound is

typically supplied as a fine powder. Consequently, the primary operational risks are inhalation,

dermal sensitization, and cross-contamination.

The following guide provides field-proven, self-validating protocols for the safe handling,

transfer, and disposal of this compound.

Physicochemical Hazard Profile
Before donning Personal Protective Equipment (PPE), we must understand what we are

protecting against. (4R)-4-Amino-5-phenylpentanoic acid is a stable solid with a defined

melting point, but its micro-particulate nature presents specific exposure routes. It carries

specific Global Harmonized System (GHS) hazard statements: H315 (Causes skin irritation),

H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).
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Table 1: Physicochemical Properties & Safety
Implications

Property Value
Safety & Handling
Implication

Physical State Solid (Powder)

High risk of dust

aerosolization; mandates the

use of a certified chemical

fume hood[2].

Melting Point 148 - 150 °C

Thermally stable at room

temperature; avoid high-heat

environments or open flames.

Storage Temp -20 °C

Requires cold-chain logistics;

containers must reach room

temperature before opening to

prevent condensation[2].

Hazard Codes H315, H319, H335

Dictates the absolute necessity

of full dermal, ocular, and

respiratory PPE.

Personal Protective Equipment (PPE) Specifications
To mitigate the hazards outlined above, operators must utilize PPE that meets strict

international regulatory standards.

Table 2: PPE Specifications and Mechanistic Rationale
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PPE Category
Specification
Standard

Material
Specification

Causality &
Operational
Rationale

Eye Protection EN 166 / NIOSH

Polycarbonate safety

goggles with side

shields

Prevents corneal

abrasion and severe

irritation from airborne

micro-particulates

(H319)[3].

Hand Protection EN 374
Nitrile rubber (Min.

thickness: 0.11 mm)

Provides an

impermeable barrier

against dermal

absorption and

potential skin

sensitization (H315)

[2].

Respiratory N95 / FFP2 / P3
Particulate filter

respirator

Mitigates inhalation

risks associated with

fine powder

aerosolization during

transfer (H335).

Body Protection ISO 13688
Anti-static, tight-cuffed

laboratory coat

Minimizes

electrostatic cling of

powder to clothing,

preventing secondary

exposure outside the

lab environment.
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Pre-Operation:
Verify Fume Hood (100 FPM)

Don PPE:
Gloves, Goggles, Coat

Material Transfer:
Anti-static Weighing

Dust/Spill
Detected?

Wet Sweep &
Dispose as HazMat

 Yes

Seal & Store
at -20°C

 No

Click to download full resolution via product page

Operational workflow for handling (4R)-4-Amino-5-phenylpentanoic acid safely.

Procedural Methodologies
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Protocol 1: Precision Weighing and Transfer
Self-Validating System: Each step contains a built-in check to ensure the operator cannot

proceed unsafely.

Environmental Validation: Verify that the chemical fume hood is operational with a minimum

face velocity of 100 FPM.

Causality: Ensures any aerosolized micro-dust is actively drawn away from the operator's

breathing zone[2].

Thermal Equilibration: Remove the sealed container from -20°C storage and allow it to reach

ambient temperature in a desiccator[2].

Causality: Opening a cold container introduces atmospheric moisture, which degrades the

chiral integrity of the compound and causes powder clumping.

Static Mitigation: Discharge static electricity from gloves and use anti-static weighing boats.

Causality: Fine powders of amino acid derivatives are highly prone to electrostatic

dispersion, which can cause mass loss and widespread contamination.

Material Extraction: Use a clean, stainless-steel micro-spatula to transfer the solid. Do not

pour directly from the container.

Sealing: Immediately recap the source container and seal the threading with Parafilm before

removing it from the fume hood.

Protocol 2: Spill Containment and Disposal Plan
Immediate response plan for accidental powder dispersion.

Isolation: Evacuate the immediate vicinity of the fume hood and allow airborne dust to settle

for 2-3 minutes.

Wet-Sweeping: Lightly mist the spilled powder with deionized water or a 10% ethanol

solution.
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Causality: Dry sweeping aerosolizes the powder, exacerbating inhalation risks. Wetting

increases particle cohesion, transforming the hazard from an airborne risk to a

manageable solid waste[2].

Collection: Use a disposable scraper to collect the dampened material into a designated

hazardous waste container.

Decontamination: Wipe the affected surface with a damp paper towel, followed by a 70%

ethanol wipe to remove any residual chemical traces.

Disposal: Label the container clearly as "Hazardous Solid Waste: Amino Acid Derivative" and

transfer to the facility's chemical waste management system. Under no circumstances

should the product be allowed to enter laboratory drains[2].

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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